Cas no 74724-33-7 (4,5-dimethylbenzene-1,3-disulfonamide)

• Product Name: 4,5-dimethylbenzene-1,3-disulfonamide
• CAS No: 74724-33-7
• MF: C₈H₁₂N₂O₄S₂
• MW: 264.321879386902
• MDL: MFCD11212969
• CID: 5248866
• PubChem ID: 43164308
• Update Time: 2025-05-28

4,5-dimethylbenzene-1,3-disulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonamide, 4,5-dimethyl-
• 4,5-Dimethylbenzene-1,3-disulfonamide
• 4,5-dimethylbenzene-1,3-disulfonamide

• MDL： MFCD11212969
• Inchi： 1S/C8H12N2O4S2/c1-5-3-7(15(9,11)12)4-8(6(5)2)16(10,13)14/h3-4H,1-2H3,(H2,9,11,12)(H2,10,13,14)
• InChI Key： OHJRCWVMTGWMGQ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(C)=C(C)C(S(N)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4,5-dimethylbenzene-1,3-disulfonamide

Research Brief on 4,5-Dimethylbenzene-1,3-disulfonamide (CAS: 74724-33-7): Recent Advances and Applications in Chemical Biology and Medicine

4,5-Dimethylbenzene-1,3-disulfonamide (CAS: 74724-33-7) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. Sulfonamides are well-known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

Recent studies have explored the synthetic pathways for 4,5-dimethylbenzene-1,3-disulfonamide, highlighting its structural versatility and potential for modification. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method that could facilitate large-scale production for preclinical testing. The study also noted the compound's stability under physiological conditions, a critical factor for its potential use in drug development.

In terms of biological activity, 4,5-dimethylbenzene-1,3-disulfonamide has shown promising results in inhibiting carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancers. A 2022 paper in Bioorganic & Medicinal Chemistry reported that the compound exhibited selective inhibition of these isoforms, with IC50 values in the low micromolar range. This selectivity suggests potential applications in targeted cancer therapies, where minimizing off-target effects is crucial.

Beyond oncology, research has also investigated the compound's potential in treating neurological disorders. A 2023 study in ACS Chemical Neuroscience found that 4,5-dimethylbenzene-1,3-disulfonamide could modulate GABAergic neurotransmission, indicating possible applications in epilepsy or anxiety disorders. However, the authors cautioned that further pharmacokinetic studies are needed to assess its blood-brain barrier permeability.

The compound's physicochemical properties have also been a focus of recent research. Computational studies published in 2023 have modeled its interactions with various biological targets, providing insights into structure-activity relationships that could guide future derivatization efforts. These studies suggest that the dimethyl substitution pattern confers optimal steric and electronic properties for target binding.

Despite these promising findings, challenges remain in translating 4,5-dimethylbenzene-1,3-disulfonamide into clinical applications. Recent reviews have highlighted the need for more comprehensive toxicological studies and formulation development to address potential solubility issues. Nevertheless, the compound represents an interesting scaffold for further medicinal chemistry optimization, particularly in the development of isoform-selective enzyme inhibitors.

Looking forward, several research groups have announced plans to explore hybrid molecules incorporating the 4,5-dimethylbenzene-1,3-disulfonamide moiety with other pharmacophores. This strategy could potentially enhance therapeutic efficacy while mitigating limitations associated with the parent compound. The coming years are likely to see increased research activity around this molecule, particularly in the context of targeted therapies and precision medicine approaches.